Cas no 1806732-53-5 (5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806732-53-5
• MF: C₇H₄F₄N₂O₄
• MW: 256.111275672913
• CID: 4828923
• Update Time: 2025-10-20

5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C7H4F4N2O4/c8-4-1-12-6(17-7(9,10)11)3(2-14)5(4)13(15)16/h1,14H,2H2
• InChI Key： DXLSRRORDLBDBC-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(CO)=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2

Additional information on 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol

5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806732-53-5): A Comprehensive Overview

5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806732-53-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol is a fluorinated pyridine derivative with a trifluoromethoxy group and a nitro group attached to the pyridine ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The fluorine atoms enhance the lipophilicity and metabolic stability of the compound, while the nitro group can be reduced to an amino group under appropriate conditions, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol is C₉H₆F₄N₂O₄, and its molecular weight is 266.14 g/mol. The compound is typically a white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and methanol. Its high solubility in organic solvents makes it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol has been reported in several studies, with different approaches being employed to optimize yield and purity. One common method involves the reaction of 5-fluoro-4-nitropyridine-3-carbonitrile with trifluoromethyl hypochlorite to introduce the trifluoromethoxy group, followed by hydrolysis to form the alcohol moiety.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis of 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol. The researchers utilized a copper-catalyzed coupling reaction between 5-fluoro-4-nitropyridine-3-carbonitrile and trifluoromethyl iodide, followed by hydrolysis under mild conditions. This method not only improved the yield but also reduced the number of steps required for synthesis, making it more cost-effective and scalable for industrial applications.

Biological Activities and Applications

5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol has been extensively studied for its potential biological activities, particularly as an intermediate in the development of novel drugs. One area of significant interest is its use as a precursor for the synthesis of antiviral agents. The presence of fluorine atoms and nitro groups enhances the antiviral activity by improving the binding affinity to viral targets.

A study published in Antiviral Research demonstrated that derivatives of 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol exhibited potent inhibitory activity against influenza viruses. The researchers found that these derivatives effectively inhibited viral replication by targeting key viral enzymes, such as neuraminidase. This finding opens up new avenues for the development of antiviral drugs with improved efficacy and reduced side effects.

Beyond antiviral applications, 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol has also shown promise in cancer research. A recent study published in Cancer Letters reported that derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The researchers attributed this activity to the ability of these derivatives to induce apoptosis through mitochondrial dysfunction and DNA damage.

Recent Advancements and Future Perspectives

The ongoing research on 5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol continues to uncover new insights into its potential applications in medicine. One area of active investigation is the use of this compound as a scaffold for the development of dual-action drugs that target multiple pathways simultaneously. For example, researchers are exploring derivatives that combine antiviral and anticancer properties to address co-infections or comorbidities.

In addition to medicinal applications, there is growing interest in using 5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol as a building block for functional materials. A study published in Advanced Materials reported that this compound can be used as a precursor for the synthesis of conductive polymers with enhanced electronic properties. These materials have potential applications in electronic devices, sensors, and energy storage systems.

In conclusion, 5-fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806732-53)-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile biological activities make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various fields.